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Compound of Interest |

Compound Name: 5-Phenylisoxazol-3-ol
CAS No.: 939-05-9
Cat. No.: B165078
- 7

Compound: 5-Phenylisoxazol-3-ol (CAS: 1126-38-1) Synonyms: 3-Hydroxy-5-
phenylisoxazole; 5-Phenyl-3(2H)-isoxazolone.[1] Primary Hazard: Acute Toxicity (Oral), Irritant
(Skin/Eye/Respiratory).[2][3] Disposal Method: High-temperature incineration via approved
chemical waste contractor.[1] Critical Prohibition: Do NOT dispose of via sanitary sewer
systems.[1] Do NOT mix with strong oxidizing agents.[1]

This guide outlines the specific containment, segregation, and disposal workflows for 5-
Phenylisoxazol-3-ol.[1] Unlike generic safety sheets, this protocol accounts for the
compound's tautomeric nature (enol/keto equilibrium), which dictates its solubility and
decontamination behavior.

Technical Hazard & Chemical Profile

To handle this compound safely, you must understand its physicochemical behavior.[1] 5-
Phenylisoxazol-3-ol exists in equilibrium between its hydroxy (enol) and isoxazolone (keto)
forms.[1]
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Property Data Operational Implication

High risk of dust generation;
Physical State Solid (Crystalline powder) requires N95/P100 respiratory

protection during weighing.[1]

Soluble in basic aqueous
o o solutions (e.g., 5% NaHCOs).
Acidity (pKa) ~5.5 - 6.5 (Acidic)
Use weak bases for

decontamination.[1]

Compatible with non-
N DMSO, Methanol, Ethyl ]
Solubility Acetat halogenated organic waste
cetate
streams.[1]

Can be stored for extended
Stability Stable at STP periods; no immediate

explosion hazard.[1]

Warning: Harmful if swallowed.
GHS Hazards H302, H315, H319, H335 [2][3][4] Causes serious eye
irritation.[1][3][4][5]

Expert Insight: Because the compound is acidic (pKa ~6), it will precipitate out of solution if an
alkaline waste stream is accidentally acidified. Always maintain pH awareness to prevent
clogging of waste lines or unexpected precipitation in storage drums.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Applicable for: Expired stocks, contaminated weighing boats, spill cleanup debris.
e Segregation: Do not mix with oxidizers (e.g., permanganates, nitrates) or reactive metals.

e Primary Containment: Place the solid material into a clear, chemically resistant polyethylene
bag (minimum 4 mil thickness).

e Secondary Containment: Place the sealed primary bag into a second bag or a wide-mouth
high-density polyethylene (HDPE) jar.
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» Labeling: Affix a hazardous waste label.
o Constituents: "5-Phenylisoxazol-3-ol (Solid)"[1][2]
o Hazard Checkbox: Toxic, Irritant.[1][2][3][4]

o Handover: Transfer to the facility's solid waste accumulation area for incineration.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Applicable for: HPLC effluent, reaction solvents, washing solutions.
» Solvent Identification: Determine the primary solvent carrier.[1]
o Halogenated (DCM, Chloroform): Segregate into Halogenated Waste.[1]

o Non-Halogenated (Methanol, DMSO, Acetone): Segregate into Non-Halogenated Organic
Waste.

e pH Check (Aqueous Mixtures): If the compound is in an aqueous buffer:
o Ensure pH is > 8 to maintain solubility (prevent precipitation).[1]

o If the solution contains >5% organic solvent, it must go to organic waste, not down the
drain.

o Container: Use standard safety cans (HDPE or Stainless Steel) with flame arrestors.

Protocol C: Decontamination of Spills

Self-Validating System: The disappearance of the solid indicates successful solubilization.[1]
 Isolate: Evacuate the immediate area if dust is airborne.[1]
o PPE: Wear nitrile gloves, safety goggles, and an N95 respirator.

¢ Solubilize: Do not dry sweep (generates dust).[1] Cover the spill with paper towels
dampened with 5% Sodium Bicarbonate (NaHCOs) solution.[1]
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o Reasoning: The base converts the isoxazol-3-ol to its water-soluble salt, allowing for safer

wiping without dust generation.[1]

o Clean: Wipe up the slurry.[1] Repeat with water.[1][4][5][6][7]

o Dispose: Place all used paper towels into the Solid Waste stream (Protocol A).[1]

Operational Decision Matrix

The following logic flow ensures you select the correct waste stream based on the physical

state and solvent composition.
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Waste Generation:
5-Phenylisoxazol-3-ol
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Click to download full resolution via product page

Figure 1: Decision tree for segregating 5-Phenylisoxazol-3-ol waste streams. Note the pH
check for aqueous solutions to prevent line clogging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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